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The table below summarizes the key properties of gold tribromide related to its solubility and stability:

Property Description

Solubility in Water Slightly soluble [1] [2] / Sparingly soluble [3]

Appearance Dark red to black crystalline solid or powder [1] [2]

Sensitivity Moisture sensitive [2]

Aqueous Solution Color Brownish-red to nearly black (in concentrated solutions) [3]

Gold tribromide's slight solubility is a key feature in its behavior. Aqueous solutions are unstable and

undergo gradual decomposition, which can be accelerated by boiling or the presence of other agents [3].

The compound is also soluble in alcohols, but reduction may occur over time [2].

Experimental Context and Protocols

Electrochemical studies provide insight into how halides like bromide affect gold dissolution. The following

workflow summarizes a general experimental approach for investigating this process, which is relevant to

the formation and behavior of gold tribromide in solution.
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Electrode Preparation

Polishing with Alumina slurry

Electrochemical Cell Setup

Acidic Electrolyte (e.g., 0.1 M H₂SO₄)

Controlled Bromide Addition

Potential Cycling (CV)

Online ICP-MS Analysis

Gold Ion Detection & Quantification

Click to download full resolution via product page

Experimental workflow for studying gold dissolution in bromide-containing electrolytes.

Electrode Preparation: A polycrystalline gold electrode is polished, typically with an alumina slurry,
and rinsed to create a clean, reproducible surface [4].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s570179?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0013468616324057
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Electrolyte and Halide Introduction: Experiments are performed in an acidic electrolyte. Bromide

ions are introduced at controlled, often trace concentrations (e.g., 1 to 100 µM) [4].
Potential Control and Dissolution: The gold electrode's potential is cycled. The presence of

bromide ions shifts the gold oxidation onset and significantly enhances dissolution, which can be
monitored in real-time [4].

Detection and Quantification: Online Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is
used for highly sensitive detection and quantification of dissolved gold ions from the electrode surface

[4].

Research and Industrial Applications

Gold tribromide's properties make it valuable in several technical fields:

Catalysis: It acts as a catalyst for organic reactions, such as facilitating the Diels-Alder reaction and

the nucleophilic substitution of propargylic alcohols [1] [2].
Analytical Chemistry: It is used as a colorimetric testing reagent for the detection of ketamine,

producing a characteristic purple color change [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s570179?utm_src=pdf-bulk
https://www.smolecule.com/products/s570179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

